1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile

• IUPAC Name: 1-methyl-5-[(E)-morpholin-4-ylmethylideneamino]pyrazole-4-carbonitrile
• InChI: InChI=1S/C10H13N5O/c1-14-10(9(6-11)7-13-14)12-8-15-2-4-16-5-3-15/h7-8H,2-5H2,1H3/b12-8+
• InChI Key: WBEWOQUVJMYNNL-XYOKQWHBSA-N
• Canonical SMILES: CN1C(=C(C=N1)C#N)N=CN2CCOCC2
• Isomeric SMILES: CN1C(=C(C=N1)C#N)/N=C/N2CCOCC2
• Molecular Formula: C10H13N5O
• Molecular Weight: 219.24 g/mol

Description

1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile, also known as MMP, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. MMP is a pyrazole derivative that has been shown to have significant effects on biochemical and physiological processes in the body. In We will also discuss the potential future directions for research on this compound.

Mechanism of Action

The mechanism of action of 1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile involves the inhibition of certain enzymes and signaling pathways in the body. 1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. It also inhibits the activity of certain protein kinases, which are involved in cell signaling and growth. By blocking these enzymes and pathways, 1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile can help prevent the growth and spread of cancer cells and protect brain cells from damage.
Biochemical and Physiological Effects:
1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile has significant biochemical and physiological effects on the body. It has been shown to have anti-inflammatory and analgesic effects, which can help reduce pain and inflammation. It also has neuroprotective effects and can help prevent the death of brain cells. 1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile has been shown to inhibit the growth and spread of cancer cells, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile has several advantages for laboratory experiments. It is a relatively inexpensive compound that can be synthesized in large quantities. It is also stable and can be stored for long periods of time without degradation. However, there are also limitations to using 1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile in laboratory experiments. It can be difficult to work with due to its low solubility in water and other solvents. It also has poor bioavailability, which can limit its effectiveness in in vivo studies.

Future Directions

For research on this compound include the development of more effective synthesis methods, improving its bioavailability, and exploring the potential use of 1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile in combination with other drugs.

Synthesis Methods

The synthesis of 1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile involves a multi-step process that requires the use of various reagents and catalysts. The first step involves the reaction of 4-morpholinecarboxaldehyde with ethyl cyanoacetate in the presence of a base to form a pyrazole intermediate. This intermediate is then reacted with methylhydrazine to form the final product, 1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile. The purity of the product can be improved through recrystallization or chromatography techniques.

Scientific Research Applications

1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile has been studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. 1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile has been shown to inhibit the growth of cancer cells by blocking the activity of certain enzymes and signaling pathways. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. 1-methyl-5-[(4-morpholinylmethylene)amino]-1H-pyrazole-4-carbonitrile has been shown to have neuroprotective effects and can help prevent the death of brain cells.